1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-1,2,4-triazol-3-ol

• IUPAC Name: 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C8H4ClF3N4O/c9-5-1-4(8(10,11)12)2-13-6(5)16-3-14-7(17)15-16/h1-3H,(H,15,17)
• InChI Key: IJYAXPZEHMBXDT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)N2C=NC(=O)N2)C(F)(F)F
• Molecular Formula: C8H4ClF3N4O
• DSSTOX Substance ID: DTXSID001135911
• Molecular Weight: 264.59 g/mol
• CAS RN: 320416-31-7

Description

This compound is a derivative of pyridine, which is a basic heterocyclic organic compound. Pyridine derivatives are often used in the synthesis of pharmaceuticals and agrochemicals.

Molecular Structure Analysis

The compound likely contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The presence of chloro and trifluoromethyl groups suggests that the compound may have interesting electronic properties.

Chemical Reactions Analysis

Pyridine derivatives can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions. The presence of halogen atoms (like chlorine) and trifluoromethyl groups can influence the reactivity of the compound.

Physical And Chemical Properties Analysis

Based on similar compounds, it’s likely that this compound is a liquid at room temperature, with a density greater than 1.

Scientific Research Applications

Agrochemicals

• Crop Protection : Trifluoromethylpyridine (TFMP) derivatives play a crucial role in safeguarding crops from pests. Fluazifop-butyl, the first TFMP derivative introduced to the agrochemical market, paved the way for more than 20 new TFMP-containing agrochemicals with ISO common names. .
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Pharmaceuticals

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Organic Synthesis

• C–F Bond Activation : Researchers have explored TFMP derivatives for C–F bond activation. .

Biological Activities

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Chemical Properties and Reactivity

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Safety And Hazards

As with any chemical compound, handling should be done with appropriate safety measures. It’s important to avoid inhalation, ingestion, or contact with skin and eyes.

Future Directions

The development of new pyridine derivatives is an active area of research, particularly in the pharmaceutical and agrochemical industries. Future work may focus on improving the synthesis methods or discovering new applications.